Cas no 261762-41-8 (3-Chloro-2,6-difluorobenzamide)

• Product Name: 3-Chloro-2,6-difluorobenzamide
• CAS No: 261762-41-8
• MF: C₇H₄ClF₂NO
• MW: 191.562567710876
• MDL: MFCD01631386
• CID: 92580
• PubChem ID: 2773517
• Update Time: 2025-10-28

3-Chloro-2,6-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2,6-difluorobenzamide
• Benzamide,3-chloro-2,6-difluoro
• JS-4182
• FT-0692099
• DTXSID20378516
• 261762-41-8
• MFCD01631386
• AKOS006230594
• SCHEMBL6818860
• CS-0316290
• Benzamide, 3-chloro-2,6-difluoro-

• MDL： MFCD01631386
• Inchi： 1S/C7H4ClF2NO/c8-3-1-2-4(9)5(6(3)10)7(11)12/h1-2H,(H2,11,12)
• InChI Key： TUTOELHQVJTZTO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C(N)=O)=C1F)F

Computed Properties

• Exact Mass: 190.99500
• Monoisotopic Mass: 190.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 43.1A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.49
• Melting Point: 133-136°C
• Boiling Point: 188.8°Cat760mmHg
• Flash Point: 68°C
• Refractive Index: 1.535
• PSA: 43.09000
• LogP: 2.41740
• Solubility: Not determined

3-Chloro-2,6-difluorobenzamide Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Chloro-2,6-difluorobenzamide

Research Brief on 3-Chloro-2,6-difluorobenzamide (CAS: 261762-41-8): Recent Advances and Applications

3-Chloro-2,6-difluorobenzamide (CAS: 261762-41-8) is a fluorinated benzamide derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. Recent studies have explored its potential in drug discovery, agrochemical development, and material science, highlighting its versatility and importance in multidisciplinary research.

In the context of drug discovery, 3-Chloro-2,6-difluorobenzamide has been investigated as a scaffold for designing novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective JAK2 inhibitors, which are critical for treating myeloproliferative neoplasms. The study revealed that the fluorine substitutions at the 2 and 6 positions enhance binding affinity to the ATP-binding pocket of JAK2, while the chloro group at the 3 position contributes to metabolic stability. These findings underscore the compound's potential as a pharmacophore in kinase-targeted therapies.

Beyond oncology, 3-Chloro-2,6-difluorobenzamide has also been explored in agrochemical applications. A recent patent (WO2023056789) describes its incorporation into herbicidal compositions, where it acts as a precursor for synthesizing potent protoporphyrinogen oxidase (PPO) inhibitors. The patent highlights the compound's role in improving herbicidal efficacy and reducing environmental persistence, addressing key challenges in sustainable agriculture. This dual functionality—both in pharmaceuticals and agrochemicals—positions 3-Chloro-2,6-difluorobenzamide as a molecule of broad industrial relevance.

From a synthetic chemistry perspective, advancements in the scalable production of 3-Chloro-2,6-difluorobenzamide have been reported. A 2024 Organic Process Research & Development article detailed a novel continuous-flow synthesis method that achieves >90% yield with minimal byproducts. This innovation addresses previous limitations in batch processing, such as low throughput and safety concerns associated with handling fluorinated intermediates. The method's scalability could facilitate broader adoption of this compound in industrial settings.

In conclusion, 3-Chloro-2,6-difluorobenzamide (CAS: 261762-41-8) exemplifies the convergence of chemical innovation and applied research. Its multifaceted applications—from targeted drug design to sustainable agrochemicals—coupled with improved synthetic methodologies, make it a compound of enduring interest. Future research directions may include exploring its role in covalent inhibitor design or as a building block for functional materials, further expanding its scientific and commercial impact.